Cas no 77-62-3 (2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol])

• Product Name: 2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol]
• CAS No: 77-62-3
• MF: C₂₉H₄₀O₂
• MW: 420.626708984375
• MDL: MFCD00151797
• CID: 34082
• PubChem ID: 87573258
• Update Time: 2025-04-18

2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol] Chemical and Physical Properties

Names and Identifiers

• Bis[2-hydroxy-5-methyl-3-(1-methylcyclohexyl)phenyl]methane
• 2,2-methylenebis(6-cyclohexyl-4-methylphenol)
• 2,2-Methylenebis[6-(1-methylcyclohexyl)-p-cresol]
• 2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol]
• 2,2'-Dihydroxy-3,3'-bis(α-methylcyclohexyl)-5,5'-dimethyldiphenylmethane
• 2,2'-Methylenebis[4-methyl-6-(1-methylcyclohexyl)phenol]
• ionox wsp
• nonox wsp
• 2,2'-methylenebis(4-methyl-6-(1-methylcyclohexyl)phenol)
• 2,2'-methylene bis[4-methyl-6-(1-methylcyclohexyl)-Phenol
• 2,2'-Methylene bis[6-(1-methylcyclohexyl)-p-cresol]
• Bisalkofen mtsp
• 7TIR91VDI9
• 2,2'-Methylenebis(6-(1-methylcyclohexyl)-p-cresol)
• PHXLONCQBNATSL-UHFFFAOYSA-N
• p-Cresol, 2,2'-methylenebis(6-(1-methylcyclohexyl)-
• Phenol, 2,2'-methylenebis(4-methy
• BIS(2-HYDROXY-5-METHYL-3-(1-METHYLCYCLOHEXYL)PHENYL)METHANE
• LS-104854
• Phenol, 2,2'-methylenebis[4-methyl-6-(1-methylcyclohexyl)-
• PERMANAX
• 2,2'-methylenebis[6-(1-methylcyclohexyl)p-cresol]
• SCHEMBL39101
• 6,6'-methylenebis(4-methyl-2-(1-methylcyclohexyl)phenol)
• HSDB 5215
• 2,2'-methylene-bis-(6-(1-methylcyclohexyl)-p-cresol)
• W-109272
• Q27268828
• 2,2'-Methylenebis[6-(1-methylcyclohexyl)-4-merhylphenol]
• 2,2'-METHYLENEBIS(6-(1-METHYLCYCLOHEXYL)- P-CRESOL)
• 2-[[2-hydroxy-5-methyl-3-(1-methylcyclohexyl)phenyl]methyl]-4-methyl-6-(1-methylcyclohexyl)phenol
• 2,2'-METHYLENEBIS(4-METHYL-6-(1-METHYLCYCLOHEXYL)PHENOL) [HSDB]
• Phenol, 2,2'-methylenebis(4-methyl-6-(1-methylcyclohexyl)-
• 77-62-3
• DTXSID3052517
• BIS(2-HYDROXY-3-(.ALPHA.-METHYLCYCLOHEXYL)-5-METHYLPHENYL)METHANE
• Bis(2-hydroxy-5-methyl-3-[1-methylcyclohexyl]phenyl)methane
• FT-0609310
• M1301
• AKOS015912592
• MFCD00151797
• EINECS 201-044-5
• CS-0132483
• UNII-7TIR91VDI9
• 2,2'-methyl enebis[6-(1-methylcyclohexyl)-p-cresol]
• 6-{[2-hydroxy-5-methyl-3-(methylcyclohexyl)phenyl]methyl}-4-methyl-2-(methylcy clohexyl)phenol
• 2,2'-Dihydroxy-3,3'-bis(alpha-methylcyclohexyl)-5,5'-dimethyldiphenylmethane
• 2,2'-methylenbis[6-(1-methylcyclohexyl)-p-cresol]
• 2,2'-Methanediylbis[4-methyl-6-(1-methylcyclohexyl)phenol]
• NS00019750
• 2,2'-Dihydroxy-3,3'-bis(a-methylcyclohexyl)-5,5'-dimethyldiphenylmethane
• 2-{[2-hydroxy-5-methyl-3-(1-methylcyclohexyl)phenyl]methyl}-4-methyl-6-(1-methylcyclohexyl)phenol
• pCresol, 2,2'methylenebis(6(1methylcyclohexyl)
• BIS(2-HYDROXY-3-(ALPHA-METHYLCYCLOHEXYL)-5-METHYLPHENYL)METHANE
• 201-044-5
• Phenol, 2,2'methylenebis(4methyl6(1methylcyclohexyl)
• 2,2'-METHYLENEBIS(4-METHYL-6-(1-METHYLCYCLOHEXYL)PHENOL)[HSDB]

• MDL： MFCD00151797
• Inchi： 1S/C29H40O2/c1-20-15-22(26(30)24(17-20)28(3)11-7-5-8-12-28)19-23-16-21(2)18-25(27(23)31)29(4)13-9-6-10-14-29/h15-18,30-31H,5-14,19H2,1-4H3
• InChI Key： PHXLONCQBNATSL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C1(C)CCCCC1)CC1=CC(C)=CC(=C1O)C1(C)CCCCC1
• BRN： 2313064

Computed Properties

• Exact Mass: 420.30300
• Monoisotopic Mass: 420.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 10

Experimental Properties

• Color/Form: Uncertain.
• Density: 1.058g/cm3
• Melting Point: 136.0 to 140.0 deg-C
• Boiling Point: 526.9ºC at 760 mmHg
• Flash Point: 219.2ºC
• Refractive Index: 1.567
• PSA: 40.46000
• LogP: 7.74900
• Solubility: Uncertain.

2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol] Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：SM0400000
• Safety Term：S22;S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons